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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Tributyl phosphate-d27, a

deuterated analog of Tributyl phosphate (TBP). This document is intended for use by

professionals in research, scientific, and drug development fields, offering detailed data,

experimental protocols, and visual workflows to support its application.

Core Compound Information
CAS Number: 61196-26-7[1]

Tributyl phosphate-d27 is the deuterium-labeled version of Tributyl phosphate, an

organophosphorus compound.[2][3] The substitution of hydrogen with deuterium makes it a

valuable tool in various analytical and research applications, particularly as an internal standard

in mass spectrometry-based quantification and as a tracer in metabolic studies.[3][4]

Physicochemical and Isotopic Data
The following tables summarize the key quantitative data for Tributyl phosphate-d27 and its

non-deuterated counterpart.

Table 1: Properties of Tributyl Phosphate-d27
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Property Value

CAS Number 61196-26-7[1]

Molecular Formula C₁₂D₂₇O₄P

Molecular Weight 293.48 g/mol [2]

Physical Form Liquid[2]

Isotopic Purity ≥98 atom % D[2]

Chemical Purity ≥98% (CP)[2]

Mass Shift M+27[2]

Table 2: Physical Properties of Tributyl Phosphate (Non-Deuterated)

Property Value

CAS Number 126-73-8[1]

Molecular Formula C₁₂H₂₇O₄P[5]

Molecular Weight 266.31 g/mol [5]

Appearance Colorless, odorless liquid[5][6]

Melting Point -79 °C[7]

Boiling Point 180-183 °C at 22 mmHg[7]

Density 0.979 g/mL at 25 °C[7]

Flash Point 145 °C (closed cup)

Water Solubility Sparingly soluble[6][8]

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis
This section details a general methodology for the use of Tributyl phosphate-d27 as an

internal standard for the quantification of Tributyl phosphate in a sample matrix (e.g.,
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environmental water sample, biological fluid).

Objective: To accurately quantify the concentration of Tributyl phosphate (TBP) in a sample

using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Tributyl
phosphate-d27 as an internal standard.

Materials and Reagents:

Tributyl phosphate (TBP) analytical standard

Tributyl phosphate-d27 (internal standard)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (optional, for mobile phase modification)

Sample matrix (e.g., plasma, water)

Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

Instrumentation:

Liquid Chromatograph (LC) system

Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of TBP in methanol at a concentration of 1 mg/mL.

Prepare a stock solution of Tributyl phosphate-d27 in methanol at a concentration of 1

mg/mL.

Preparation of Calibration Standards and Quality Controls (QCs):
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From the TBP stock solution, prepare a series of working standard solutions by serial

dilution in methanol to cover the expected concentration range in the samples.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Spike a known volume of the appropriate TBP working standard into a blank sample

matrix to create calibration standards.

Spike a known volume of the appropriate TBP working standard into a blank sample

matrix to create QC samples.

Preparation of Internal Standard Working Solution:

Dilute the Tributyl phosphate-d27 stock solution with methanol to a final concentration

(e.g., 100 ng/mL). The optimal concentration should be determined during method

development.

Sample Preparation:

Thaw the unknown samples, calibration standards, and QC samples.

To a fixed volume of each sample (e.g., 100 µL), add a precise volume of the internal

standard working solution (e.g., 10 µL).

Vortex mix all samples.

(Optional) If the matrix is complex (e.g., plasma), a protein precipitation step (e.g., with

acetonitrile) or a solid-phase extraction (SPE) cleanup may be necessary to remove

interferences.

LC-MS/MS Analysis:

Set up the LC method, including the analytical column, mobile phases, flow rate, and

gradient, to achieve chromatographic separation of TBP from other matrix components.

Set up the MS/MS method in Multiple Reaction Monitoring (MRM) mode. Determine the

optimal precursor and product ion transitions for both TBP and Tributyl phosphate-d27.
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Example transition for TBP: [M+H]⁺ → characteristic fragment ion.

Example transition for Tributyl phosphate-d27: [M+D]⁺ → characteristic fragment ion.

Inject the prepared samples onto the LC-MS/MS system.

Data Analysis:

Integrate the peak areas for both the TBP and Tributyl phosphate-d27 MRM transitions.

Calculate the ratio of the peak area of TBP to the peak area of Tributyl phosphate-d27.

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibration standards.

Determine the concentration of TBP in the unknown samples and QC samples by

interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams
The following diagrams, generated using Graphviz, illustrate the experimental workflow and the

logical relationship of using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tributyl phosphate D27 | CAS 61196-26-7 | LGC Standards [lgcstandards.com]

2. Tributyl-d27 phosphate Aldrich CAS No.126-73-8 (related) [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b579870?utm_src=pdf-body-img
https://www.benchchem.com/product/b579870?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/Tributyl-phosphate-D27/p/DRE-C17668010
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Tributyl phosphate-D27 | CAS#:61196-26-7 | Chemsrc [chemsrc.com]

4. medchemexpress.com [medchemexpress.com]

5. Tributyl Phosphate | (C4H9)3PO4 | CID 31357 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. TRIBUTYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]

7. Tributyl phosphate | 126-73-8 [chemicalbook.com]

8. Tributyl phosphate CAS#: 126-73-8 [m.chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Tributyl
Phosphate-d27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579870#cas-number-for-tributyl-phosphate-d27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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